7-Bromo-2-methylquinazolin-4(3H)-one
Cat. No. B1384479
Key on ui cas rn:
403850-89-5
M. Wt: 239.07 g/mol
InChI Key: CMVNWVONJDMTSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07205309B2
Procedure details
A suspension of 0.45 g (1.87 mmol) of 7-bromo-2-methyl-3H-quinazolin-4-one in 0.48 ml N,N-dimethylaniline was treated with 1.41 ml (15.4 mmol) phosphorous oxychloride and heated at 60° C. for 2 h. The reaction mixture was evaporated in vacuo and the residue taken up in 20 ml water, neutralized with 10 ml saturated aqueous sodium bicarbonate and twice extracted with 25 ml dichloromethane. The organic layer is washed with 25 ml water, 25 ml brine, dried over magnesium sulfate and evaporated in vacuo. The residue is purified by chromatography on silica gel with heptane/ethylacetate (2:1) to give 0.29 g (59%) of 7-bromo-4-chloro-2-methyl-quinazoline as an orange solid. Mp. >82° C. EI mass spectrum, m/e: 258 (M calculated for C9H6BrClN2: 258).
Yield
59%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:11]=[C:10]2[C:5]([C:6](=O)[NH:7][C:8]([CH3:12])=[N:9]2)=[CH:4][CH:3]=1.P(Cl)(Cl)([Cl:16])=O>CN(C)C1C=CC=CC=1>[Br:1][C:2]1[CH:11]=[C:10]2[C:5]([C:6]([Cl:16])=[N:7][C:8]([CH3:12])=[N:9]2)=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.45 g
|
|
Type
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reactant
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|
Smiles
|
BrC1=CC=C2C(NC(=NC2=C1)C)=O
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Name
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|
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Quantity
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0.48 mL
|
|
Type
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solvent
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|
Smiles
|
CN(C1=CC=CC=C1)C
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Step Two
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Name
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|
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Quantity
|
1.41 mL
|
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Type
|
reactant
|
|
Smiles
|
P(=O)(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
|
60 °C
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
The reaction mixture was evaporated in vacuo
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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twice extracted with 25 ml dichloromethane
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WASH
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Type
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WASH
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|
Details
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The organic layer is washed with 25 ml water, 25 ml brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over magnesium sulfate
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated in vacuo
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue is purified by chromatography on silica gel with heptane/ethylacetate (2:1)
|
Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC=C2C(=NC(=NC2=C1)C)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.29 g | |
| YIELD: PERCENTYIELD | 59% | |
| YIELD: CALCULATEDPERCENTYIELD | 60.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
